Fluorescent Brightener 220
Fluorescent Brightener 220
Brand Name:
Vulcanchem
CAS No.:
16470-24-9
VCID:
VC0096502
InChI:
InChI=1S/C40H44N12O16S4.4Na/c53-19-15-51(16-20-54)39-47-35(41-27-7-11-31(12-8-27)69(57,58)59)45-37(49-39)43-29-5-3-25(33(23-29)71(63,64)65)1-2-26-4-6-30(24-34(26)72(66,67)68)44-38-46-36(48-40(50-38)52(17-21-55)18-22-56)42-28-9-13-32(14-10-28)70(60,61)62;;;;/h1-14,23-24,53-56H,15-22H2,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H2,41,43,45,47,49)(H2,42,44,46,48,50);;;;/q;4*+1/p-4/b2-1+;;;;
SMILES:
Molecular Formula:
C40H44N12O16S4.4Na
C40H40N12Na4O16S4
C40H40N12Na4O16S4
Molecular Weight:
1165 g/mol
Fluorescent Brightener 220
CAS No.: 16470-24-9
Main Products
VCID: VC0096502
Molecular Formula: C40H44N12O16S4.4Na
C40H40N12Na4O16S4
Molecular Weight: 1165 g/mol
CAS No. | 16470-24-9 |
---|---|
Product Name | Fluorescent Brightener 220 |
Molecular Formula | C40H44N12O16S4.4Na C40H40N12Na4O16S4 |
Molecular Weight | 1165 g/mol |
IUPAC Name | tetrasodium;5-[[4-[bis(2-hydroxyethyl)amino]-6-(4-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-[bis(2-hydroxyethyl)amino]-6-(4-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate |
Standard InChI | InChI=1S/C40H44N12O16S4.4Na/c53-19-15-51(16-20-54)39-47-35(41-27-7-11-31(12-8-27)69(57,58)59)45-37(49-39)43-29-5-3-25(33(23-29)71(63,64)65)1-2-26-4-6-30(24-34(26)72(66,67)68)44-38-46-36(48-40(50-38)52(17-21-55)18-22-56)42-28-9-13-32(14-10-28)70(60,61)62;;;;/h1-14,23-24,53-56H,15-22H2,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H2,41,43,45,47,49)(H2,42,44,46,48,50);;;;/q;4*+1/p-4/b2-1+;;;; |
Standard InChIKey | CPZFDTYTCMAAQX-MBCFVHIPSA-J |
Isomeric SMILES | C1=CC(=CC=C1NC2=NC(=NC(=N2)N(CCO)CCO)NC3=CC(=C(C=C3)/C=C/C4=C(C=C(C=C4)NC5=NC(=NC(=N5)NC6=CC=C(C=C6)S(=O)(=O)[O-])N(CCO)CCO)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+] |
Canonical SMILES | C1=CC(=CC=C1NC2=NC(=NC(=N2)N(CCO)CCO)NC3=CC(=C(C=C3)C=CC4=C(C=C(C=C4)NC5=NC(=NC(=N5)NC6=CC=C(C=C6)S(=O)(=O)[O-])N(CCO)CCO)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+] |
Melting Point | 300 °C |
Physical Description | DryPowder; DryPowder, Liquid; Liquid WHITE-TO-YELLOW POWDER. |
Solubility | Solubility in water, g/100ml at 20 °C: 15 (good) |
PubChem Compound | 6850780 |
Last Modified | Nov 11 2021 |
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